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Introduction
Fibroblast Activation Protein (FAP) is a type II transmembrane serine protease that is

overexpressed on cancer-associated fibroblasts (CAFs) in the tumor microenvironment of a

wide variety of cancers, while its expression in healthy tissues is limited.[1][2][3][4] This

differential expression profile makes FAP an attractive target for both diagnostic imaging and

therapeutic intervention. FAPI-74 is a quinoline-based inhibitor of FAP that can be labeled with

positron-emitting radionuclides, such as Gallium-68 (⁶⁸Ga) and Fluorine-18 (¹⁸F), for use in

Positron Emission Tomography (PET) imaging.[5] This technical guide provides a

comprehensive overview of the preclinical exploratory studies conducted with FAPI-74, with a

focus on quantitative data, experimental protocols, and the underlying biological pathways.
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The in vitro binding affinity and cellular uptake of FAPI-74 have been evaluated in various cell

lines. The following table summarizes key quantitative data from these studies.

Cell Line Tracer Parameter Value Reference

HT-1080-FAP [¹⁸F]AlF-FAPI-74 EC₅₀ 4.2 nM [6]

HT-1080-FAP [¹⁸F]AlF-FAPI-74
Cellular Uptake

(10 min)

27.2 ± 0.88

%AD/10⁶ cells
[6]

I45 huFAP [¹⁸F]AlF-FAPI-74
Cellular Uptake

(1 hour)

>100-fold

increase vs. WT
[7]

%AD/10⁶ cells: Percentage of administered dose per 1 million cells EC₅₀: Half-maximal

effective concentration WT: Wild-type

In Vivo Biodistribution in Preclinical Models
The biodistribution of [¹⁸F]AlF-FAPI-74 has been assessed in various tumor-bearing mouse

models. The data is typically presented as the percentage of the injected dose per gram of

tissue (%ID/g) at different time points post-injection.
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Organ/Tissue
HT-1080-FAP
Xenograft Mice
(%ID/g)

LLC Tumor-
Bearing Mice
(%ID/g)

CT26 Tumor-
Bearing Mice
(%ID/g)

60 min p.i. 120 min p.i. 60 min p.i. 60 min p.i.

Tumor 7.0 ± 1.2 5.5 ± 1.0 ~2.4 ~1.5

Blood 1.8 ± 0.3 1.0 ± 0.2 - -

Heart 1.1 ± 0.2 0.6 ± 0.1 - -

Lungs 1.5 ± 0.3 0.8 ± 0.1 - -

Liver 1.0 ± 0.2 0.7 ± 0.1 - -

Spleen 0.5 ± 0.1 0.3 ± 0.1 - -

Pancreas 0.8 ± 0.2 0.5 ± 0.1 - -

Stomach 0.6 ± 0.1 0.4 ± 0.1 - -

Intestine 1.2 ± 0.3 1.0 ± 0.2 Signal present Signal present

Kidneys 3.5 ± 0.8 2.0 ± 0.5 - -

Muscle 0.5 ± 0.1 0.3 ± 0.1 - -

Bone 1.5 ± 0.4 1.2 ± 0.3 Signal present Signal present

Data is compiled and approximated from graphical representations and text descriptions in the

cited literature.[8][9][10] p.i.: post-injection

Human Radiation Dosimetry
Radiation dosimetry estimates for [¹⁸F]FAPI-74 and [⁶⁸Ga]FAPI-74 have been calculated from

human studies, indicating a favorable safety profile.[5]
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Tracer
Mean Administered
Activity (MBq)

Effective Dose
(mSv/100 MBq)

Reference

[¹⁸F]FAPI-74 259 ± 26 1.4 ± 0.2 [5]

[⁶⁸Ga]FAPI-74 263 1.6 [5]

Experimental Protocols
Radiosynthesis of [¹⁸F]AlF-FAPI-74
A common method for the radiosynthesis of [¹⁸F]AlF-FAPI-74 is through a one-pot, automated

process.[11][12][13][14]

Materials:

[¹⁸F]Fluoride

Anion exchange cartridge (e.g., QMA)

Eluent: 0.5 M Sodium Acetate (NaOAc) pH 3.9 or a mixture of Ethanol/0.9% NaCl[11][12]

Aluminum chloride (AlCl₃) solution (10 mM)[12][14]

FAPI-74 precursor solution (e.g., 4 mM)[12][14]

Dimethyl sulfoxide (DMSO)[12][14]

Ascorbic acid solution (optional, for stabilization)[14]

Solid-phase extraction (SPE) cartridge (e.g., Oasis HLB)[12]

Ethanol

Saline (0.9%)

Phosphate buffer

Procedure:
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Trap aqueous [¹⁸F]fluoride on an anion exchange cartridge.

Elute the [¹⁸F]fluoride into a reaction vessel using the chosen eluent.[11][12]

Add the AlCl₃ solution and DMSO to the reaction vessel and incubate for 5 minutes at room

temperature.[12][14]

Add the FAPI-74 precursor solution to the reaction mixture.[12][14]

Heat the reaction mixture at 95-100°C for 5-15 minutes.[11][12][14]

Cool the reaction to room temperature and dilute with water.[12]

Purify the [¹⁸F]AlF-FAPI-74 using an SPE cartridge.[12]

Elute the final product from the SPE cartridge with ethanol and formulate with saline and a

phosphate buffer for injection.[12]

In Vitro Cellular Uptake Assay
This protocol outlines a typical procedure for evaluating the cellular uptake of [¹⁸F]AlF-FAPI-74.

[7][15]

Materials:

FAP-expressing cells (e.g., I45 huFAP) and wild-type control cells (e.g., I45 WT)[7]

Cell culture medium and supplements

96-well or 24-well plates

[¹⁸F]AlF-FAPI-74

Unlabeled FAPI (for blocking experiments)

Assay buffer (e.g., HBSS-HEPES, pH 7.4)[15]

Lysis buffer (e.g., Solvable®)[15]
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Scintillation cocktail

Gamma counter or scintillation counter

Procedure:

Seed cells in multi-well plates and allow them to adhere and grow to near confluence.[15]

On the day of the assay, aspirate the culture medium and wash the cells with assay buffer.

[15]

For blocking experiments, pre-incubate a subset of wells with a high concentration of

unlabeled FAPI (e.g., 10 µM) for 30 minutes.[7][15]

Initiate the uptake by adding [¹⁸F]AlF-FAPI-74 to all wells.[7][15]

Incubate the plate at 37°C for a predetermined time (e.g., 1 hour).[7]

Stop the incubation by aspirating the radioactive medium and washing the cells multiple

times with ice-cold PBS.[15]

Lyse the cells using a suitable lysis buffer.[15]

Measure the radioactivity in the cell lysate using a gamma counter or by adding a scintillation

cocktail and using a scintillation counter.[7][15]

Express the results as a percentage of the injected dose per a known number of cells.

Animal PET Imaging Protocol
This protocol describes a general workflow for performing PET imaging in tumor-bearing mice.

[6][9][16]

Materials:

Tumor-bearing mice (e.g., with HT-1080-FAP or PANC-1 xenografts)[6]

[¹⁸F]AlF-FAPI-74
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Anesthesia (e.g., isoflurane)[6]

Small animal PET scanner[6]

CT or MRI for anatomical co-registration[9]

Procedure:

Anesthetize the mouse using isoflurane.[6]

Administer a defined dose of [¹⁸F]AlF-FAPI-74 (e.g., 5-10 MBq) intravenously via the tail

vein.[6]

Position the animal in the PET scanner.

Acquire dynamic or static PET scans at specified time points post-injection (e.g., dynamic

scan for the first 60 minutes, followed by static scans at later time points).[6]

Perform a CT or MRI scan for anatomical reference.[9]

Reconstruct the PET images using an appropriate algorithm (e.g., OSEM).[9]

Analyze the images by drawing regions of interest (ROIs) over the tumor and various organs

to calculate the standardized uptake value (SUV).

Mandatory Visualizations
FAP Signaling Pathways
Fibroblast Activation Protein is known to influence several downstream signaling pathways that

are crucial for tumor progression, including the PI3K/Akt, Ras/ERK, and Sonic Hedgehog

(SHH)/Gli1 pathways.[17] FAP's enzymatic activity remodels the extracellular matrix, which can

modulate integrin signaling and subsequently activate these pathways.
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Caption: FAP-mediated signaling pathways in cancer-associated fibroblasts.

Experimental Workflow for In Vivo Studies
The following diagram illustrates a typical experimental workflow for preclinical evaluation of

FAPI-74 in a xenograft mouse model.
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Caption: Workflow for preclinical PET imaging and biodistribution studies.

Conclusion
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The preclinical exploratory studies with FAPI-74 have demonstrated its high affinity and

selectivity for FAP, favorable biodistribution profile with rapid clearance from non-target tissues,

and a low radiation dose to patients. These characteristics make [¹⁸F]AlF-FAPI-74 a promising

PET tracer for the non-invasive imaging of FAP-positive tumors. The detailed experimental

protocols and an understanding of the FAP-mediated signaling pathways provided in this guide

are intended to support further research and development in this exciting area of oncology.

Future studies will likely focus on expanding the clinical applications of FAPI-74 and exploring

its potential as a theranostic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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